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Compound of Interest

Compound Name: A-908292

Cat. No.: B516640

Introduction

A-908292 is a potent and selective inhibitor of Acetyl-CoA Carboxylase 2 (ACC2), a key
enzyme in the regulation of fatty acid metabolism.[1][2] With an IC50 of 23 nM for human
ACC2, this compound is a valuable tool for researchers investigating metabolic diseases such
as type 2 diabetes and obesity.[1][2] Proper preparation of stock solutions is critical for
obtaining accurate and reproducible experimental results. This document provides a detailed
protocol for the preparation of A-908292 stock solutions using dimethyl sulfoxide (DMSO).

Physicochemical Properties of A-908292

A summary of the key properties of A-908292 is provided in the table below.

Property Value Reference
Molecular Formula C18H20N204s [1]
Molecular Weight 360.43 g/mol [1]

Target Acetyl-CoA Carboxylase 2 (2]

(ACC2)

IC50 (human ACC2) 23 nM [1112]
Appearance Solid powder [3]

Purity >98% [3]
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Solubility and Stock Solution Preparation

A-908292 is readily soluble in DMSO.[3] The following table outlines the required volumes of
DMSO to prepare stock solutions of various concentrations from different starting masses of
the compound.

Desired Stock Mass of A-908292 Mass of A-908292 Mass of A-908292
Concentration (1 mg) (5 mg) (10 mg)

1 mM 2.7745 mL 13.8723 mL 27.7446 mL

5mM 0.5549 mL 2.7745 mL 5.5489 mL

10 mM 0.2774 mL 1.3872 mL 2.7745 mL

50 mg/mL (138.72
mM)

0.02 mL 0.1 mL 0.2mL

Note: The maximum solubility in DMSO is approximately 50 mg/mL (138.72 mM) with the aid of
ultrasonication and warming.[1][2]

Experimental Protocol: Preparation of a 10 mM A-
908292 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of A-908292 in DMSO.

Materials:

A-908292 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (glass or polypropylene)[4]

Calibrated micropipettes

Vortex mixer

Water bath or heat block (optional, for warming)
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 Ultrasonic bath (optional)
Procedure:

o Aseptic Technique: It is recommended to perform this procedure in a laminar flow hood to
minimize contamination, especially if the stock solution will be used in cell culture
experiments.

» Weighing the Compound: Accurately weigh the desired amount of A-908292 powder. For
example, to prepare 1.3872 mL of a 10 mM solution, weigh out 5 mg of the compound.

» Adding DMSO: Using a calibrated micropipette, add the calculated volume of DMSO to the
vial containing the A-908292 powder. For 5 mg of A-908292, add 1.3872 mL of DMSO to
achieve a 10 mM concentration.

¢ Dissolution:

o

Cap the vial securely and vortex thoroughly for 1-2 minutes.

[¢]

Visually inspect the solution for any undissolved particles.

[e]

If particles remain, gentle warming in a water bath or on a heat block to 60°C can aid
dissolution.[1][2]

[¢]

Ultrasonication can also be used to facilitate the dissolution process.[1][2]
 Aliquoting and Storage:

o Once the A-908292 is completely dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles which can
degrade the compound.[2]

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[1][2]

Safety Precautions:
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o Always wear appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, when handling chemical compounds and solvents.

» Handle DMSO with care, as it can facilitate the absorption of other chemicals through the
skin.

o Refer to the Safety Data Sheet (SDS) for A-908292 for comprehensive safety information.

Visualizations
Experimental Workflow

The following diagram illustrates the workflow for preparing the A-908292 stock solution.
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Caption: Workflow for A-908292 stock solution preparation.

Signaling Pathway
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A-908292 inhibits ACC2, which in turn modulates fatty acid metabolism and has been shown to
stimulate the PPAR-a-dependent signaling pathway.[1][2]
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Caption: A-908292 mechanism of action and signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of A-
908292 Stock Solution with DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b516640#preparing-a-908292-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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